Benign Tumor

Description

A benign tumor is a non-cancerous growth of cells that does not spread to other parts of the body (metastasize) or invade surrounding tissues. While they can grow in size, they typically have distinct borders and are often encapsulated, making them amenable to surgical removal. Benign tumors are generally not life-threatening, but their location or size can sometimes cause symptoms by compressing organs or nerves. Regular monitoring or intervention may be necessary depending on the specific type and location.